4-bromo-N-cyclopropyl-2,5-difluorobenzenesulfonamide
Cat. No. B1404134
Key on ui cas rn:
1055996-06-9
M. Wt: 312.13 g/mol
InChI Key: OEWJHDBHIBYHIN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07723332B2
Procedure details
According to general procedure C, 4-Bromo-2,5-difluorobenzenesulfonyl chloride (0.20 g, 0.68 mmol) and cyclopropylamine were stirred together in dichloromethane (1 mL) for 16 hours. The reaction afforded 4-bromo-N-cyclopropyl-2,5-difluorobenzenesulfonamide (0.17 g) after purification. HPLC purity 99.2% at 210-370 nm, 10.2 min.; the Xterra® RP18 column, 3.5μ, 150×4.6 mm column, 1.2 mL/min., 85/15-5/95 (ammonium formate buffer pH=3.5/ACN+MeOH) for 10 min., hold 4 min. HRMS: calcd for C9H8BrF2NO2S−H+, 309.93544; found (ESI-FTMS, [M−H]1−), 309.93545
Identifiers
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REACTION_CXSMILES
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[Br:1][C:2]1[C:7]([F:8])=[CH:6][C:5]([S:9](Cl)(=[O:11])=[O:10])=[C:4]([F:13])[CH:3]=1.[CH:14]1([NH2:17])[CH2:16][CH2:15]1>ClCCl>[Br:1][C:2]1[C:7]([F:8])=[CH:6][C:5]([S:9]([NH:17][CH:14]2[CH2:16][CH2:15]2)(=[O:11])=[O:10])=[C:4]([F:13])[CH:3]=1
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Inputs
Step One
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Name
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Quantity
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0.2 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1F)S(=O)(=O)Cl)F
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(CC1)N
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Step Three
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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ClCCl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC(=C(C=C1F)S(=O)(=O)NC1CC1)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.17 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
